Cas no 2770554-98-6 ((9H-fluoren-9-yl)methyl 4-cyano-2-methylpyrrolidine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-cyano-2-methylpyrrolidine-1-carboxylate
• CAS No: 2770554-98-6
• MF: C₂₁H₂₀N₂O₂
• MW: 332.395705223084
• CID: 6080714
• PubChem ID: 165992642
• Update Time: 2025-05-20

(9H-fluoren-9-yl)methyl 4-cyano-2-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2770554-98-6
• EN300-37397823
• (9H-fluoren-9-yl)methyl 4-cyano-2-methylpyrrolidine-1-carboxylate

• Inchi： 1S/C21H20N2O2/c1-14-10-15(11-22)12-23(14)21(24)25-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,14-15,20H,10,12-13H2,1H3
• InChI Key： DPOGVWSDCLVISA-UHFFFAOYSA-N
• SMILES： O(C(N1CC(C#N)CC1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 332.152477885g/mol
• Monoisotopic Mass: 332.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 53.3Ų

Additional information on (9H-fluoren-9-yl)methyl 4-cyano-2-methylpyrrolidine-1-carboxylate

The (9H-fluoren-9-yl)methyl 4-cyano-2-methylpyrrolidine-1-carboxylate: A Comprehensive Overview

The compound (9H-fluoren-9-yl)methyl 4-cyano-2-methylpyrrolidine-1-carboxylate, identified by the CAS number 2770554-98-6, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various chemical and pharmaceutical industries. The molecule consists of a fluorenylmethyl group attached to a pyrrolidine ring, which is further substituted with a cyano group and a methyl group. The combination of these functional groups imparts distinctive chemical reactivity and physical properties to the compound.

Recent studies have highlighted the importance of fluorenylmethyl esters in protecting groups for amino acids and peptides during solid-phase synthesis. The 4-cyano substituent on the pyrrolidine ring adds an additional layer of functionality, making this compound a versatile building block in organic synthesis. The methyl group at position 2 of the pyrrolidine ring contributes to the molecule's stability and enhances its solubility in organic solvents, which is crucial for its use in various chemical reactions.

The synthesis of (9H-fluoren-9-yl)methyl 4-cyano-2-methylpyrrolidine-1-carboxylate involves a multi-step process that typically begins with the preparation of the fluorenylmethyl bromide or chloride. This intermediate is then subjected to nucleophilic substitution reactions with appropriately substituted pyrrolidine derivatives. The introduction of the cyano group at position 4 of the pyrrolidine ring is achieved through either nucleophilic substitution or electrophilic addition, depending on the specific conditions employed.

One of the most notable applications of this compound is in peptide synthesis, where it serves as an effective protecting group for carboxylic acids. The fluorenylmethyl group provides excellent protection under mild reaction conditions, ensuring minimal side reactions and high yields. Additionally, the presence of the cyano group allows for further functionalization, enabling the synthesis of complex peptide structures with precise control over stereochemistry and regioselectivity.

In recent years, researchers have explored the use of (9H-fluoren-9-yl)methyl 4-cyano-2-methylpyrrolidine-1-carboxylate in drug delivery systems. The compound's ability to form stable esters with carboxylic acids makes it an ideal candidate for encapsulating drugs within biocompatible polymers. This application has shown promise in improving drug bioavailability and reducing side effects associated with traditional delivery methods.

The physical properties of this compound, such as its melting point, boiling point, and solubility, have been extensively characterized using modern analytical techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into its molecular structure and behavior under different conditions. For instance, X-ray crystallography has revealed that the compound crystallizes in a monoclinic lattice with specific packing motifs that influence its physical stability.

In terms of environmental impact, studies have shown that (9H-fluoren-9-yl)methyl 4-cyano-2-methylpyrrolidine-1-carboxylate exhibits low toxicity to aquatic organisms when properly managed. However, its production and disposal require adherence to standard industrial safety protocols to minimize any potential risks to human health and the environment.

The future outlook for this compound is promising, with ongoing research exploring its potential in bioconjugation chemistry and materials science. Its unique combination of functional groups makes it a valuable tool for developing advanced materials with tailored properties for applications in electronics, optics, and biotechnology.